Cas no 65757-61-1 (Benzene, [1-(1-methylethoxy)ethyl]-)

Benzene, [1-(1-methylethoxy)ethyl]- structure
65757-61-1 structure
Product Name:Benzene, [1-(1-methylethoxy)ethyl]-
CAS No:65757-61-1
MF:C11H16O
MW:164.244143486023
CID:397328
PubChem ID:15584172
Update Time:2025-04-19

Benzene, [1-(1-methylethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [1-(1-methylethoxy)ethyl]-
    • 1-propan-2-yloxyethylbenzene
    • (1-Isopropoxyethyl)benzene
    • Isopropyl 1-phenylethyl ether
    • LogP
    • Phenylethyl isopropyl ether
    • KLOUCDOOJZGJFJ-UHFFFAOYSA-N
    • SCHEMBL104838
    • DTXSID10574924
    • 65757-61-1
    • {1-[(Propan-2-yl)oxy]ethyl}benzene
    • 1-Phenylethanol, isopropyl ether
    • Inchi: 1S/C11H16O/c1-9(2)12-10(3)11-7-5-4-6-8-11/h4-10H,1-3H3
    • InChI Key: KLOUCDOOJZGJFJ-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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